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Compound of Interest

Compound Name: 2-Methoxy-5-nitropyrimidine

Cat. No.: B076631 Get Quote

Essential Safety and Handling Guide for 2-Methoxy-
5-nitropyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Methoxy-5-nitropyrimidine (CAS No. 14001-69-5). Given the absence of a specific Safety

Data Sheet (SDS) for this compound, this guidance is based on the known hazards of

structurally similar compounds, including nitropyridines and other nitropyrimidine derivatives. A

conservative approach is essential to ensure laboratory safety.

Hazard Assessment
While specific toxicological data for 2-Methoxy-5-nitropyrimidine is limited, related nitro- and

methoxy- substituted aromatic compounds are known to be harmful if swallowed, and can

cause skin, eye, and respiratory irritation.[1][2] All handling of this compound should be

conducted with the assumption that it is hazardous.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling 2-Methoxy-5-nitropyrimidine.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and/or Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes. A face shield should

be worn over goggles when

there is a risk of significant

splashing.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves

provide good short-term

protection. For prolonged

contact, consider double-

gloving or using butyl rubber

gloves. Always inspect gloves

for integrity before use and

change them immediately if

contaminated.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to cover as much

skin as possible. For tasks with

a higher risk of splashes, a

chemical-resistant apron over

the lab coat is recommended.

[4]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

All work with solid 2-Methoxy-

5-nitropyrimidine should be

conducted in a certified

chemical fume hood to prevent

inhalation of dust. If a fume

hood is not available or if

aerosol generation is

significant, a P95 or N95

particulate respirator should be

used.[1]
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Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is crucial for safety and to prevent contamination.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before handling the compound.

Don all required personal protective equipment as detailed in the table above.

Handling:

Conduct all weighing and solution preparation of 2-Methoxy-5-nitropyrimidine within a

certified chemical fume hood.

Use appropriate tools (e.g., spatulas, glassware) to avoid direct contact.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Keep containers with the compound tightly closed when not in use.[5]

Storage:

Store 2-Methoxy-5-nitropyrimidine in a cool, dry, and well-ventilated area.

Keep it in a tightly sealed, clearly labeled container.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6]

Disposal Plan
Proper disposal of 2-Methoxy-5-nitropyrimidine and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection:

Solid Waste: Collect unused or waste 2-Methoxy-5-nitropyrimidine and any

contaminated disposable materials (e.g., gloves, weighing paper) in a designated, leak-

proof, and clearly labeled hazardous waste container.[6]

Liquid Waste: Collect solutions containing 2-Methoxy-5-nitropyrimidine in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless compatibility is confirmed.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name, and associated hazard warnings.[6]

Container Management:

Empty containers that held 2-Methoxy-5-nitropyrimidine must be triple-rinsed with a

suitable solvent. This rinsate must be collected and disposed of as hazardous waste.[7]

Keep all waste containers securely sealed except when adding waste.

Final Disposal:

All waste containing 2-Methoxy-5-nitropyrimidine must be disposed of through a

licensed hazardous waste disposal company or your institution's Environmental Health

and Safety (EHS) department.[6][8]

Do not dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures
Spill: In the event of a small spill, and if it is safe to do so, contain the spill with an inert

absorbent material (e.g., vermiculite, sand).[6] Carefully sweep or scoop up the material,

place it in a labeled hazardous waste container, and decontaminate the area. For large spills,

evacuate the area and contact your institution's emergency response team.[6]

Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[2]

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Workflow for Safe Handling of 2-Methoxy-5-
nitropyrimidine
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Caption: Step-by-step workflow for handling 2-Methoxy-5-nitropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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